
Application Note & Protocol: Mass Spectrometry
Analysis of C19-Ceramide Species

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C19-Ceramide

Cat. No.: B3026340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceramides are a class of sphingolipids that play crucial roles as structural components of

cellular membranes and as bioactive molecules involved in a variety of cellular signaling

pathways, including apoptosis, cell cycle arrest, and insulin resistance.[1][2] The length of the

N-acyl chain is a key determinant of the biological function of ceramides.[3][4] C19-Ceramide,

an odd-chain ceramide, is of growing interest in biomedical research and drug development

due to its potential involvement in specific cellular processes and diseases. Accurate and

sensitive quantification of C19-Ceramide species is therefore essential for elucidating their

biological functions and for the development of novel therapeutic strategies.

This document provides detailed application notes and protocols for the analysis of C19-
Ceramide species using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a

highly sensitive and specific analytical technique.[1][5][6]

C19-Ceramide Signaling Pathways
Ceramides, including C19-Ceramide, are central hubs in sphingolipid metabolism and

signaling.[7] They can be generated through the de novo synthesis pathway, the hydrolysis of

sphingomyelin by sphingomyelinases (SMases), or the salvage pathway which recycles

sphingosine.[4][8][9] Once produced, ceramides can exert their effects by modulating the

activity of various downstream proteins, including protein kinases and phosphatases, leading to
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cellular responses such as apoptosis and cell cycle regulation.[2][10] The specific roles of C19-
Ceramide within these pathways are an active area of investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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